Cas no 86976-20-7 (5-(acetyloxy)-2-Pyrrolidinone)

• Product Name: 5-(acetyloxy)-2-Pyrrolidinone
• CAS No: 86976-20-7
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1119834
• PubChem ID: 13109684
• Update Time: 2025-04-20

5-(acetyloxy)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (5-oxopyrrolidin-2-yl) acetate
• 5-(acetyloxy)-2-Pyrrolidinone
• 86976-20-7
• DTXSID40518497
• 5-acetoxy-2-pyrrolidinone
• SCHEMBL4777313
• 2-Pyrrolidinone, 5-(acetyloxy)-
• AKOS006220759
• 5-Oxopyrrolidin-2-yl acetate

• Inchi： 1S/C6H9NO3/c1-4(8)10-6-3-2-5(9)7-6/h6H,2-3H2,1H3,(H,7,9)
• InChI Key： OGAYZYOKEYOXTK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC(N1)=O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų